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Compound of Interest

Compound Name: Albumin blue 633

CAS No.: 124522-11-8

Cat. No.: B055894 Get Quote

Executive Safety Summary
The "Trojan Horse" Risk: While Albumin Blue 633 (AB633) itself is generally classified as an

irritant with an undetermined long-term toxicity profile, the primary operational hazard lies in its

reconstitution. AB633 is hydrophobic and is almost exclusively reconstituted in Dimethyl

Sulfoxide (DMSO) or Ethanol.

Critical Insight: DMSO is a potent skin permeator. It acts as a carrier vehicle, capable of

transporting dissolved dye molecules directly through the stratum corneum and into the

bloodstream. Therefore, standard thin nitrile gloves are insufficient for handling AB633 stock

solutions. Your PPE strategy must focus on preventing solvent breakthrough.

Risk Assessment & PPE Matrix
The following matrix dictates the required PPE based on the physical state of the reagent. This

is a non-negotiable safety standard for maintaining BSL-2 compliance when handling

uncharacterized fluorophores.
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Technical Note on Glove Permeation: Standard disposable nitrile gloves (4 mil) have a

breakthrough time for pure DMSO of <5 to 10 minutes. For stock solution preparation,

immediate glove replacement upon splash is mandatory.
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Operational Protocol: Step-by-Step Handling
Phase A: Preparation & Engineering Controls

Light Protection: AB633 is a fluorophore (Ex/Em: ~633/655 nm). Ambient light degrades

signal intensity. Dim room lights or use amber tubes.

Ventilation: All handling of dry powder and DMSO stock solutions must occur within a

certified Chemical Fume Hood.

Phase B: Reconstitution (The Critical Step)
Objective: Dissolve solid AB633 in anhydrous DMSO to create a 1–5 mM stock solution.

Don PPE: Put on a pair of standard nitrile gloves. Over these, wear a second pair of

Extended Cuff Nitrile or Silver Shield laminate gloves if handling volumes >5 mL of DMSO.

Static Control: Use an anti-static gun on the vial and spatula before weighing. Fluorescent

powders are electrostatically active and can "jump," causing contamination.

Solvent Addition: Add DMSO slowly down the side of the vial.

Vortexing: Cap tightly. Vortex in short bursts. Crucial: Inspect the cap seal before vortexing to

prevent aerosol leakage.

Labeling: Mark the tube clearly with "AB633 / DMSO / [Date] / Toxic."

Phase C: Workflow Logic Visualization
The following diagram outlines the decision-making process for safe handling and PPE

selection.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: AB633 Handling

Determine Physical State

Solid / Powder

Weighing

Conc. Stock (DMSO)

Dissolving

Dilute Aqueous (<10µM)

Imaging

PPE: Double Nitrile + 
Fume Hood (Inhalation Risk)

PPE: Laminate Gloves or 
Strict 15-min Change Rule

PPE: Standard Nitrile 
(Splash Protection)

Perform Experiment 
(Protect from Light)

Disposal: 
Solvent Waste Stream

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on AB633 concentration and solvent carrier

risks.

Waste Disposal & Decontamination[3][4]
Do not dispose of AB633 down the sink. Fluorescent dyes are persistent environmental

contaminants.

Liquid Waste: Collect all DMSO and aqueous waste containing AB633 in a container labeled

"Hazardous Chemical Waste - Halogenated/Organic Solvents."

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b055894?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Waste: Pipette tips, tubes, and gloves contaminated with the dye must be disposed of

in the Hazardous Solid Waste bin (often yellow bag/bin depending on facility), not regular

trash.

Spill Cleanup:

Small Splash: Absorb with paper towel.[1] Clean area with 70% Ethanol. Dispose of towel

as hazardous waste.

Powder Spill: Cover with wet paper towel (to prevent dust) then wipe up. Do not dry

sweep.

Emergency Response
Eye Contact: Flush immediately with water for 15 minutes.[2][3][4][5] Note that DMSO

causes an exothermic reaction with water; initial flushing may feel warm. Continue flushing.

Skin Contact (DMSO solution): Do not use ethanol to wash skin (it increases permeability).

Wash immediately with copious amounts of soap and water.[3][6][7]

Ingestion: Do not induce vomiting. Contact poison control immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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